Cas no 21973-66-0 (D-Glucopyranosylamine,4-O-a-D-glucopyranosyl-)

• Product Name: D-Glucopyranosylamine,4-O-a-D-glucopyranosyl-
• CAS No: 21973-66-0
• MF: C₁₂H₂₃NO₁₀
• MW: 341.311724901199
• CID: 277462
• PubChem ID: 193003
• Update Time: 2025-04-19

D-Glucopyranosylamine,4-O-a-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranosylamine,4-O-a-D-glucopyranosyl-
• 4-O-alpha-D-Glucopyranosyl-D-glucopyranosylamine
• (2R,3R,4S,5R,6R)-2-[(2R,3R,4S,5R)-6-amino-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 21973-66-0
• Maltosylamine
• 4-O-Hexopyranosylhexopyranosylamine
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R)-6-amino-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID10944562

• Inchi： 1S/C12H23NO10/c13-11-8(19)7(18)10(4(2-15)21-11)23-12-9(20)6(17)5(16)3(1-14)22-12/h3-12,14-20H,1-2,13H2/t3-,4-,5-,6+,7-,8-,9-,10-,11?,12-/m1/s1
• InChI Key： RVOXBKZHFYRXCD-PICCSMPSSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)N

Computed Properties

• Exact Mass: 341.13200
• Monoisotopic Mass: 341.13219593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 195.32000
• LogP: -4.73050